7-amino-5-(4-ethoxyphenyl)-4-oxo-1,5-dihydro-4H-pyrano[2,3-d]pyrimidine-6-carbonitrile

• IUPAC Name: 7-amino-5-(4-ethoxyphenyl)-4-oxo-3,5-dihydropyrano[2,3-d]pyrimidine-6-carbonitrile
• InChI: InChI=1S/C16H14N4O3/c1-2-22-10-5-3-9(4-6-10)12-11(7-17)14(18)23-16-13(12)15(21)19-8-20-16/h3-6,8,12H,2,18H2,1H3,(H,19,20,21)
• InChI Key: XGZKRRSUKDFUND-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C(=C(OC3=C2C(=O)NC=N3)N)C#N
• Molecular Formula: C16H14N4O3
• Molecular Weight: 310.31 g/mol
• Solubility: >46.5 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

The synthesis of compounds related to 7-amino-5-(4-ethoxyphenyl)-4-oxo-1,5-dihydro-4H-pyrano[2,3-d]pyrimidine-6-carbonitrile involves multistep synthetic routes that often employ cyclization reactions, condensations, and substitutions. For instance, Tebiev et al. (2020) discuss the reaction of S-alkyl derivatives of thiobarbituric acid with arylmethylene malononitriles in the presence of base to produce new derivatives of the pyrano[2,3-d]pyrimidine-6-carbonitriles, illustrating a typical approach to synthesizing this class of compounds (Tebiev et al., 2020).

Molecular Structure Analysis

The molecular structure of compounds within this class is characterized by X-ray crystallography, revealing intricate details about the arrangement of atoms, bond lengths, angles, and overall 3D conformation. Ganapathy et al. (2015) provided structural analysis through single-crystal X-ray diffraction data, highlighting the coplanar arrangement of the pyrazole, pyridine, and pyran rings in a related compound (Ganapathy et al., 2015).

Chemical Reactions and Properties

The chemical reactivity of these compounds involves interactions with various reagents leading to the formation of new bonds and the introduction of functional groups. Kurihara et al. (1982) described nucleophilic additions to a related pyrazolo[1,5-a]pyrimidine-3-carbonitrile, demonstrating the versatility of these compounds in synthetic chemistry (Kurihara et al., 1982).

Mechanism of Action

The mechanism of action of thienopyrimidine derivatives often involves the inhibition of various enzymes and pathways. For example, they have been found to inhibit protein kinases (PKs), which can lead to metastasis and drug resistance.

Future Directions

Thienopyrimidine derivatives have shown promise in various areas, particularly as anticancer agents. Future research will likely continue to explore their potential uses, including their effectiveness against different types of cancer and other diseases.